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Compound of Interest

Compound Name: 1-Bromopentadecane-D31

Cat. No.: B1382110

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal
of 1-Bromopentadecane-D31, a deuterated bromoalkane.

Note: A specific Safety Data Sheet (SDS) for 1-Bromopentadecane-D31 is not readily
available. The following procedures are based on the SDS for the non-deuterated form, 1-
Bromopentadecane, and general best practices for laboratory chemical waste disposal.
Deuterated compounds are typically handled similarly to their non-deuterated counterparts
unless they possess radioactive properties, which is not the case for this compound. Always
consult your institution's specific safety guidelines and the official SDS if one becomes
available.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Recommended PPE:
o Eye Protection: Chemical safety goggles or eyeglasses.

e Hand Protection: Wear appropriate protective gloves.
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» Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.

In the event of a spill, immediately alert others in the vicinity. For small spills, absorb the
material with a non-combustible, inert absorbent material such as sand, silica gel, or universal
binder.[1] Collect the absorbed material and place it into a suitable, closed container for
disposal.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1-Bromopentadecane, the non-
deuterated analogue of 1-Bromopentadecane-D31. This information is critical for assessing its
physical hazards.

Property Value

Molecular Formula C15H31Br

Molecular Weight 291.31 g/mol [2]

Melting Point 17-19 °C[3]

Boiling Point 159-160 °C @ 5 mmHg[3]
Flash Point 110 °C (230 °F) - closed cupl[3]
Density 1.005 g/mL at 25 °C[3]

Vapor Density 10.1 (vs air)

Vapor Pressure <1 mmHg (at 20 °C)

Step-by-Step Disposal Protocol

Adherence to a standardized disposal protocol is essential for safety and regulatory
compliance.

1. Waste ldentification and Classification:

o Clearly identify the waste as "1-Bromopentadecane-D31."
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Classify it as a non-halogenated organic waste. While it contains bromine, for disposal
purposes, it is often segregated with other organic solvents. Confirm your institution's
specific waste stream for halogenated compounds.

. Waste Collection and Segregation:

Collect waste 1-Bromopentadecane-D31 in a dedicated, properly labeled, and chemically
compatible waste container.

Do not mix this waste with other incompatible waste streams, such as strong oxidizing
agents or strong bases.[1]

. Container Labeling:

Label the waste container clearly and accurately. The label should include:

[¢]

The full chemical name: "1-Bromopentadecane-D31"

The words "Hazardous Waste"

[¢]

[e]

The primary hazards (e.g., "Combustible Liquid," "Irritant™)

The date of accumulation

o

[¢]

The name of the generating researcher and laboratory information

. Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure waste accumulation

area.
Keep the container tightly closed except when adding waste.
Provide secondary containment to prevent spills from spreading.

. Arranging for Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Follow all institutional and local regulations for the disposal of chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-
Bromopentadecane-D31.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1382110?utm_src=pdf-body
https://www.benchchem.com/product/b1382110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1382110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 1-Bromopentadecane-D31
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 1-Bromopentadecane-D31: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1382110#1-bromopentadecane-d31-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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